Cas no 518303-19-0 (2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid)

• Product Name: 2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid
• CAS No: 518303-19-0
• MF: C₁₈H₁₅NO₅S₂
• MW: 389.445402383804
• CID: 5782630
• PubChem ID: 992585
• Update Time: 2025-06-09

2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid
• DNDI1417874
• MLS-0463192.0001
• Oprea1_721428
• CHEMBL1865517
• BDBM50013842
• AKOS002380298
• Oprea1_721203
• EN300-23219640
• 2-[(4-benzenesulfonamido-1-hydroxynaphthalen-2-yl)sulfanyl]acetic acid
• Z57209922
• SCHEMBL2241344
• EU-0015111
• 518303-19-0
• 2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid

• Inchi： 1S/C18H15NO5S2/c20-17(21)11-25-16-10-15(13-8-4-5-9-14(13)18(16)22)19-26(23,24)12-6-2-1-3-7-12/h1-10,19,22H,11H2,(H,20,21)
• InChI Key： WOOMMHUHOYPAOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=CC(=C(C2C=CC=CC1=2)O)SCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 389.03916493g/mol
• Monoisotopic Mass: 389.03916493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid

Introduction to 2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic Acid (CAS No. 518303-19-0)

2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid, identified by its Chemical Abstracts Service (CAS) number 518303-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex aromatic and sulfonamide functional groups, which contribute to its unique chemical properties and potential biological activities. The structure of this molecule incorporates a naphthalene core modified with hydroxyl and sulfanyl substituents, further functionalized with a benzenesulfonamido group, making it a versatile scaffold for drug discovery and development.

The benzenesulfonamido moiety is particularly noteworthy as it introduces both hydrophilic and hydrophobic interactions, which can be exploited to enhance solubility and binding affinity in biological systems. This feature makes the compound an attractive candidate for designing molecules that interact with biological targets such as enzymes and receptors. The presence of the 1-hydroxynaphthalen-2-yl group adds another layer of complexity, influencing the compound's electronic properties and reactivity. Together, these structural elements contribute to the compound's potential utility in various therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of naphthalene derivatives due to their structural diversity and biological relevance. Studies have demonstrated that naphthalene-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The sulfanylacetic acid component further enhances the compound's pharmacological profile by introducing acidic properties, which can facilitate interactions with biological targets and improve pharmacokinetic behavior.

One of the most compelling aspects of 2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this molecule that exhibit enhanced biological activity. For instance, modifications to the benzenesulfonamido group have been shown to modulate binding affinity to specific enzymes, while alterations to the naphthalene core can influence metabolic stability and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex derivatives of this compound, opening up new avenues for exploration. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic functionalization have been employed to introduce additional functional groups while maintaining the integrity of the core structure. These synthetic strategies have allowed researchers to fine-tune the properties of the molecule for specific applications.

The biological activity of 2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The sulfonamide group, in particular, has been identified as a key pharmacophore responsible for these interactions. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects and to identify potential therapeutic applications.

Moreover, the structural features of this compound make it an excellent candidate for developing prodrugs designed to enhance bioavailability or targeted delivery. By incorporating additional functional groups or modifying existing ones, researchers can create derivatives that exhibit improved pharmacokinetic profiles. Such modifications could potentially lead to more effective treatments for a variety of diseases.

The synthesis and characterization of 2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid have also contributed to advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been particularly valuable in confirming the structure of this complex molecule and studying its interactions with other compounds. These analytical methods provide critical insights into the chemical behavior of the molecule, aiding in its optimization for pharmaceutical use.

In conclusion, 2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid (CAS No. 518303-19-0) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Ongoing research continues to uncover new insights into its pharmacological properties and synthetic possibilities, positioning it as a valuable asset in the quest for novel therapeutic agents.